![molecular formula C11H11FN2O2 B7537558 4-(3-Fluorobenzoyl)piperazin-2-one](/img/structure/B7537558.png)
4-(3-Fluorobenzoyl)piperazin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(3-Fluorobenzoyl)piperazin-2-one is a chemical compound that belongs to the class of piperazinone derivatives. It is commonly used in scientific research due to its unique properties, including its mechanism of action, biochemical and physiological effects, and potential future applications. In
Mechanism of Action
The mechanism of action of 4-(3-Fluorobenzoyl)piperazin-2-one is not fully understood, but it has been reported to interact with GPCRs, particularly the dopamine receptor. It has been shown to modulate the activity of these receptors, leading to changes in neurotransmitter release and signaling pathways. This makes it a promising candidate for the development of new therapies for neurological and psychiatric disorders.
Biochemical and Physiological Effects
4-(3-Fluorobenzoyl)piperazin-2-one has been reported to have a range of biochemical and physiological effects. It has been shown to modulate the activity of GPCRs, leading to changes in neurotransmitter release and signaling pathways. It has also been reported to have anxiolytic and antidepressant effects in animal models, suggesting its potential as a therapeutic agent for these disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-(3-Fluorobenzoyl)piperazin-2-one in lab experiments is its unique mechanism of action, which makes it a promising candidate for the development of new therapies for neurological and psychiatric disorders. However, there are also limitations to its use, including its potential toxicity and the need for further research to fully understand its mechanism of action and potential side effects.
Future Directions
There are many potential future directions for the use of 4-(3-Fluorobenzoyl)piperazin-2-one in scientific research. One area of focus is the development of new therapies for neurological and psychiatric disorders, particularly those that target GPCRs. Another potential application is in the study of the mechanisms underlying drug addiction and dependence. Additionally, further research is needed to fully understand the mechanism of action of 4-(3-Fluorobenzoyl)piperazin-2-one and its potential side effects, which could lead to the development of safer and more effective therapies.
Synthesis Methods
The synthesis of 4-(3-Fluorobenzoyl)piperazin-2-one involves the reaction of 3-fluorobenzoic acid with piperazine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). The resulting product is then purified by recrystallization or column chromatography. This method has been reported in various literature sources and has been optimized for high yield and purity.
Scientific Research Applications
4-(3-Fluorobenzoyl)piperazin-2-one has been widely used in scientific research due to its unique properties. It has been reported to have potential applications in drug discovery, particularly in the development of new therapies for neurological and psychiatric disorders. It has also been used as a tool compound in the study of G protein-coupled receptors (GPCRs), which are important targets for drug discovery.
properties
IUPAC Name |
4-(3-fluorobenzoyl)piperazin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11FN2O2/c12-9-3-1-2-8(6-9)11(16)14-5-4-13-10(15)7-14/h1-3,6H,4-5,7H2,(H,13,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WPRJCALUGLYLEC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC(=O)N1)C(=O)C2=CC(=CC=C2)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3-Fluorobenzoyl)piperazin-2-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.